Reliability Assessment & Statistical Comparison
Specifications & Pricing

Smolecule

Grain Yield Response & Efficacy Comparison

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Foramsulfuron

CAS No.: 173159-57-4
Cat. No.: S638527

Get Quote

The table below summarizes data from a field experiment comparing MaisTer OD (foramsulfuron +

iodosulfuron) with other herbicides, using weed-free and weedy controls as benchmarks [1].

. L Grain Weed Biomass
Herbicide Application ) ) )
Yield (t Reduction vs. Key Weed Species Controlled
Treatment Rate (per ha)
ha-?) Control
Weed Free - 9.41 100% (Baseline)
Control
MaisTer OD 15L 8.68 47-81%* Redroot pigweed,
Lambsquarters, Bindweed,
Purple nutsedge, Foxtail millet
Ultima 2L 8.21 Not Specified Not Specified
Cruz 2L 6.35 Not Specified Not Specified
Acetochlor 5L 5.66 Not Specified Not Specified
24-D+MCPA 2L 5.54 Not Specified Not Specified
Weedy - 4.8-5.0 0% (Baseline)
Control
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*The biomass reduction percentage range reflects the combined effect on the different weed species listed

[1].

Detailed Experimental Protocol

The data in the table above was generated under the following experimental conditions, which are crucial for

assessing the validity and applicability of the results [1].

e Experimental Design: The study was conducted in a Randomized Complete Block Design
(RCBD) with three replications during the 2015 growing season in Fars province, Iran.

¢ Treatments & Measurements: The experiment tested multiple herbicides at various doses. Weed
density and biomass were measured by harvesting weeds from three fixed 1 m2? quadrats per plot.
The weeds were then oven-dried and weighed. Grain yield and yield components (e.g., ear length,
grains per ear, 1000-grain weight) were also recorded.

o Data Analysis: Mean comparisons were performed using Duncan's multiple range test at a
significance level of P < 0.05 following analysis with SAS software.

Advanced Methodological Considerations

A more recent study on a different sulfonylurea herbicide, nicosulfuron, highlights advanced methodologies

that can be applied to research on foramsulfuron [2].

e Split-Dose Application System: Applying herbicides in two split applications at reduced doses,
timed according to new weed flushes, can control secondary weed infestations and enhance efficacy,
potentially comparable to a single full-dose application [2].

e Use of Adjuvants: The efficacy of sulfonylurea herbicides can be significantly enhanced with multi-
component adjuvants. These adjuvants improve properties like droplet retention, foliar penetration,
and stability of the spray solution [2].

¢ Nutrient-Herbicide Interaction: Combining herbicides like nicosulfuron with zinc sulfate has been
shown to improve weed control efficacy. Zinc is a critical micronutrient for maize, and its
supplementation can support plant health and resilience [2].

Pathways and Workflow Visualization
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The following diagram illustrates the core mechanism of action of foramsulfuron and the key experimental

workflow for evaluating its performance.
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Important Limitations and Notes

e Data Recency: The primary comparative data for MaisTer OD is from a 2015 study [1]. While the
methodological insights from [2] are more recent (2025), they focus on nicosulfuron, not
foramsulfuron.

e Specificity of Results: The findings are from a single geographic location (Iran) and specific soil and
climate conditions, which may limit direct extrapolation to other regions [1].

e Focus on Broadleaves: The 2015 study emphasized MaisTer OD's performance on broadleaf
weeds; its efficacy against grasses was less documented [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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